
Personal protective equipment for handling 9-
Octadecynoic Acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 9-Octadecynoic Acid

Cat. No.: B1202527 Get Quote

Essential Safety and Handling Guide for 9-
Octadecynoic Acid
For researchers, scientists, and drug development professionals, ensuring safe handling of all

laboratory chemicals is paramount. This guide provides immediate, essential safety and

logistical information for 9-Octadecynoic Acid (CAS No. 506-24-1), also known as Stearolic

acid, to build a foundation of trust and safety in your laboratory operations.

Hazard Identification and Personal Protective Equipment
(PPE)
9-Octadecynoic Acid is classified with the following hazards:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

A "Warning" signal word is associated with this chemical.[1] To mitigate these risks, the

following personal protective equipment is mandatory:
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PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Inspect gloves before use.

Ensure suitability for the task

regarding chemical

compatibility and dexterity.[2]

Eye/Face Protection
Safety glasses with side-

shields or goggles

Use equipment that meets

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[3]

Skin and Body Protection Protective clothing

Wear appropriate protective

clothing to prevent skin

exposure.[3] A lab coat is

standard.

Respiratory Protection
Not required under normal use

with adequate ventilation

If dust formation is likely or

ventilation is inadequate, use a

NIOSH-approved respirator.[2]

[4]

Chemical and Physical Properties
Understanding the physical characteristics of 9-Octadecynoic Acid is crucial for safe handling

and storage.

Property Value

Molecular Formula C₁₈H₃₂O₂

Molecular Weight 280.45 g/mol

Appearance Solid

Melting Point/Range 43 - 47 °C / 109.4 - 116.6 °F[3]

Boiling Point/Range 189 - 190 °C / 372.2 - 374 °F @ 2 mmHg[3]

Solubility Insoluble in water
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Occupational exposure limits (OSHA PEL, NIOSH REL, ACGIH TLV) have not been

established for 9-Octadecynoic Acid.[1]

Operational Plan: From Receipt to Disposal
A systematic approach to handling 9-Octadecynoic Acid will minimize risks and ensure a safe

laboratory environment.

Step 1: Receiving and Storage
Inspection: Upon receipt, inspect the container for any damage or leaks.

Storage: Store in a tightly-closed container in a cool, dry, and well-ventilated area away from

incompatible substances and sources of ignition.[1] The storage area should be locked.[1]

Step 2: Handling and Use
Ventilation: Use only in a well-ventilated area, such as a chemical fume hood, especially

when heating or creating dust.[1]

Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in the work

area.[4]

Avoid Contact: Avoid contact with skin, eyes, and clothing.[1] Avoid breathing dust or fumes.

[1]

Step 3: Spill Management
Minor Spills: For small spills, sweep up the solid material, avoiding dust formation, and place

it into a suitable container for disposal.[2]

Major Spills: Evacuate the area and ensure adequate ventilation. Wear appropriate PPE,

including respiratory protection. Prevent the spill from entering drains or waterways.[1]

Step 4: First Aid Measures
If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical advice.[1]
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If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[1]

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor if you feel unwell.[1]

If Swallowed: Clean mouth with water and drink plenty of water afterwards. Get medical

attention if symptoms occur.[2]

Step 5: Disposal
Waste Container: Dispose of contents and container to an approved waste disposal plant.[1]

Regulations: Consult local, regional, and national regulations for proper disposal. Do not let

the product enter drains, other waterways, or soil.[1]

Procedural Workflow
The following diagram illustrates the key decision points and steps for the safe handling of 9-
Octadecynoic Acid.
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Caption: Workflow for Safe Handling of 9-Octadecynoic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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